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Compound of Interest

Compound Name: Diethyl(ethylsulfamoyl)amine

CAS No.: 1094661-86-5

Cat. No.: B1452642

Get Quote

Diethyl(ethylsulfamoyl)amine (CAS: 1094661-86-5) is a highly specialized sulfamide

derivative utilized extensively in medicinal chemistry and drug development. Serving as a

foundational scaffold for enzyme inhibitors and a bioisostere for sulfonamides, its unique

chemical properties require strict adherence to laboratory safety protocols. This guide provides

researchers with a causality-driven, self-validating framework for the safe handling,

preparation, and disposal of this compound.

Hazard Identification & Mechanistic Toxicology
Understanding the chemical behavior of Diethyl(ethylsulfamoyl)amine is critical for predicting

and mitigating its hazards. The sulfamoyl group (-SO₂NR₂) is generally stable but can undergo

hydrolysis when exposed to strong acids, bases, or prolonged environmental moisture. This

hydrolytic degradation can release irritating amine byproducts (such as diethylamine) and sulfur

oxides.

Consequently, the compound is classified under the Globally Harmonized System (GHS) with

the GHS07 (Exclamation Mark) pictogram[1]. The primary toxicological mechanisms include:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1452642#bc-rfq
https://www.benchchem.com/product/b1452642/docs?utm_src=pdf-body#comprehensive-safety-and-operational-guide-handling-diethyl-ethylsulfamoyl-amine
https://www.benchchem.com/product/b1452642/docs?utm_src=pdf-body#comprehensive-safety-and-operational-guide-handling-diethyl-ethylsulfamoyl-amine
https://www.chemscene.com/1094661-86-5.html?productObj=CS-0216994
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal and Ocular Irritation: The polarity of the sulfamide group and potential trace amines

can disrupt lipid bilayers in the skin and corneal epithelium, leading to localized

inflammation[1].

Respiratory Sensitization: Inhalation of fine crystalline dust can cause mechanical and

chemical irritation of the mucous membranes in the upper respiratory tract.

Quantitative Safety Data
The following table summarizes the critical safety and physical parameters required for risk

assessment[1]:

Property / Hazard Parameter Specification

Chemical Name Diethyl(ethylsulfamoyl)amine

CAS Number 1094661-86-5

Molecular Formula C₆H₁₆N₂O₂S

Molecular Weight 180.27 g/mol

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix
To mitigate the hazards outlined above, a robust PPE strategy is mandatory. The following

matrix aligns with2[2], specifically tailored for sulfamide handling.

Eye/Face Protection: ANSI Z87.1-2010 compliant chemical splash goggles must be worn[2].

Mechanistic Causality: Standard safety glasses lack the orbital seal necessary to prevent

fine sulfamide dust or aerosolized solvent droplets from contacting corneal moisture, which

would trigger an H319 severe irritation response.
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Hand Protection: Nitrile gloves with a minimum thickness of 0.11 mm are required.

Mechanistic Causality: Nitrile provides an excellent, non-permeable barrier against both the

solid powder and the polar organic solvents (e.g., Dichloromethane, Ethyl Acetate) typically

used to dissolve sulfamides, preventing H315 dermal irritation[2].

Body Protection: A flame-resistant (FR) lab coat and closed-toe, non-porous shoes.

Mechanistic Causality: Prevents particulate deposition on exposed skin or street clothing,

eliminating the risk of accidental ingestion (H302) via hand-to-mouth transfer.

Respiratory Protection: All open-container handling must occur within a certified chemical

fume hood maintaining a minimum face velocity of 100 feet per minute (fpm). If ventilation is

compromised, a NIOSH-approved N95 particulate respirator or a half-mask with organic

vapor/particulate cartridges is required to prevent H335 respiratory irritation[2].

Experimental Workflow: Reagent Preparation
The synthesis and functionalization of 3 require strict environmental control to maintain high

yields and purity[3]. The following self-validating protocol details the preparation of a 0.1 M

solution of Diethyl(ethylsulfamoyl)amine.

Step-by-Step Methodology
Pre-Operation Verification: Verify that the chemical fume hood is operational and the sash is

positioned at the correct working height. Equip all required Level D PPE.

Anti-Static Weighing: Place an anti-static weigh boat on the analytical balance inside the

fume hood. Carefully dispense the required mass of Diethyl(ethylsulfamoyl)amine using a

grounded, non-sparking spatula.

Validation Check: Sulfamide powders can carry electrostatic charges. Grounding prevents

aerosolization of the powder, ensuring accurate molarity and preventing respiratory

exposure.

Anhydrous Dissolution: Transfer the weighed powder to a dry, round-bottom flask. Add

anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc) to achieve the target 0.1 M

concentration.
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Validation Check: Using anhydrous solvents prevents premature hydrolysis of the

sulfamoyl group, ensuring the structural integrity of the bioisostere for downstream

coupling reactions.

Inert Atmosphere Integration: Seal the flask with a rubber septum. Purge the headspace with

dry Nitrogen (N₂) or Argon (Ar) gas for 5 minutes before integrating the vessel into the main

reaction cascade (e.g., a Schlenk line setup).

Workflow Visualization
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Figure 1: Safe Handling and Spill Response Workflow for Diethyl(ethylsulfamoyl)amine.

Spill Response & Disposal Plan
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In the event of an accidental release, immediate and methodical action is required to prevent

exposure and environmental contamination.

Immediate Spill Protocol
Isolation: Alert all personnel in the immediate vicinity. If the spill occurs outside of a ventilated

enclosure, evacuate the area temporarily to allow airborne particulates to settle.

Containment: Cover the spilled powder with a damp, inert absorbent material (such as

vermiculite or sand) to suppress dust generation. Do not use combustible materials like

sawdust.

Collection: Utilizing non-sparking plastic tools, sweep the absorbed mixture into a heavy-

duty, sealable polyethylene hazardous waste bag.

Decontamination: Wash the affected surface with a 5% sodium bicarbonate solution to

neutralize any residual acidic byproducts, followed by copious amounts of water.

Waste Segregation and Disposal
Diethyl(ethylsulfamoyl)amine must never be flushed down the sink or disposed of in general

municipal waste.

Solid Waste: Contaminated PPE, weigh boats, and spill cleanup materials must be

segregated as hazardous chemical waste and clearly labeled: "Contains

Diethyl(ethylsulfamoyl)amine (Irritant)".

Liquid Waste: Disposal depends on the solvent used during the workflow. Solutions in DCM

must be routed to the Halogenated Organic Waste carboy. Solutions in EtOAc must be

routed to the Non-Halogenated Organic Waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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